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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in refining their
methods for testing energy absorption capacity.

Troubleshooting Guides & FAQs

This section addresses specific issues that may be encountered during energy absorption
experiments.

Crush Testing of Composite Materials

Question: Why are my composite specimens failing prematurely or buckling globally during
quasi-static crush testing?

Answer:

Premature failure or global buckling in composite crush testing can stem from several factors
related to the specimen geometry, test setup, and material properties. Common causes
include:

e Inadequate Specimen Support: Insufficient support can lead to global buckling before the
desired crushing failure mode is initiated. Ensure the test fixture provides adequate lateral
support to the specimen.
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» Improper Trigger Mechanism: A well-designed trigger mechanism (e.g., a chamfer or tulip
trigger) is crucial to initiate a stable, progressive crush front. An improperly designed or
machined trigger can lead to catastrophic failure.

e Specimen Geometry: A high aspect ratio (length to thickness) can make the specimen more
susceptible to buckling. Modifications to the specimen geometry may be necessary for
materials with low axial stiffness.[1]

o Material Anisotropy: The orientation of fibers significantly influences the crushing behavior
and failure mode. Off-axis fiber orientations can lead to complex stress states and premature
failure.

Question: What are the common failure modes in crush testing of composites, and what do
they indicate?

Answer:

Observing the failure mode is critical for understanding the energy absorption mechanisms.
Common failure modes include:

o Progressive Crushing (Splaying/Frond Formation): This is the desired failure mode for high
energy absorption, characterized by the splaying of fibers and matrix material at the crush
front. It indicates a controlled and stable failure process.

 Brittle Fracture: This is an undesirable failure mode characterized by a sudden, catastrophic
failure of the specimen with little to no progressive crushing. It results in low energy
absorption.

« Interlaminar Shear Failure (Delamination): This involves the separation of the composite
layers and can significantly reduce the energy absorption capacity of the material.

e Local Buckling: This can occur in materials with a high matrix failure strain and can be a
precursor to other failure modes.

Impact Testing (Charpyl/lzod and Drop Weight)
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Question: My Charpy/lzod impact test results are inconsistent and show a high degree of
scatter. What are the potential causes?

Answer:

Inconsistent results in Charpy or Izod impact testing are a common issue and can often be
traced back to the following:[2]

Specimen Preparation: Variations in notch geometry (depth, radius), specimen dimensions,
and surface finish can significantly affect the test results. Ensure strict adherence to the
relevant ASTM or ISO standards for specimen preparation.[2]

Machine Calibration and Maintenance: Regular calibration of the impact tester is essential
for accurate results.[3] Worn or damaged anvils and strikers can also introduce variability.[3]

Specimen Alignment: Improper centering of the specimen in the test fixture will lead to
inaccurate results.[2]

Testing Temperature: The impact toughness of many materials is highly dependent on
temperature. Ensure that the specimens are conditioned to the correct temperature and that
the test is performed within the specified time after removal from the conditioning
environment.[4]

Question: | am observing different failure modes in my drop weight impact tests. What factors
influence this?

Answer:

The failure mode in a drop weight impact test is influenced by several factors:

o Impactor Geometry: The shape and size of the impactor nose (e.g., hemispherical, flat) will
affect the stress concentration and the resulting damage.

e Impact Energy: The combination of the drop weight and height determines the impact
energy.[5] Higher impact energies are more likely to cause catastrophic failure.
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» Material Properties: The inherent ductility or brittleness of the material will dictate its failure
mode under impact loading.

e Support Conditions: The way the specimen is supported (e.g., clamped, simply supported)
will affect its response to the impact.

Question: What are the best practices for data acquisition during instrumented impact testing?
Answer:

For accurate and reliable data from instrumented impact tests, consider the following best
practices:

Sensor Selection: Use high-quality load cells, accelerometers, and strain gauges appropriate
for the expected range of measurements.[6]

Data Acquisition System (DAQ): The DAQ system should have a sufficiently high sampling
rate to accurately capture the transient impact event.

Filtering: Apply appropriate filtering techniques to remove noise from the raw data without
distorting the actual signal.

Calibration: Regularly calibrate all sensors and the entire data acquisition chain.

Experimental Protocols

Quasi-Static Crush Testing of Composite Plates (based
on ASTM D7136 concepts)

This protocol outlines the general procedure for conducting quasi-static crush testing on
composite plates to determine their energy absorption characteristics.

e Specimen Preparation:

o Fabricate flat, rectangular composite plates according to the desired laminate stacking
sequence.

o Machine the specimens to the final dimensions, ensuring smooth, parallel edges.
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o Atrigger mechanism, such as a 45-degree chamfer, should be machined on one end of
the specimen to initiate progressive crushing.

o Test Fixture:

o Utilize a crush test fixture designed to provide lateral support to the specimen to prevent
global buckling.[1]

o The fixture should allow for the progressive crushing of the specimen against a hardened
steel platen.

o Test Procedure:

o Mount the specimen in the test fixture.

o

Place the fixture in a universal testing machine.

[¢]

Apply a compressive load at a constant crosshead displacement rate (e.g., 2 mm/min).

[¢]

Record the load and displacement data throughout the test.

[e]

Continue the test until a predetermined crush distance has been achieved or the load
drops significantly.

o Data Analysis:
o Plot the load-displacement curve.

o Calculate the total energy absorbed by integrating the area under the load-displacement

curve.

o Determine the specific energy absorption (SEA) by dividing the total energy absorbed by
the mass of the crushed material.

Instrumented Drop Weight Impact Testing of Polymers
(based on ISO 6603-2)
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This protocol describes the procedure for conducting an instrumented drop weight impact test
on rigid plastic specimens.[7]

e Specimen Preparation:
o Prepare flat, typically square or circular, test specimens with a specified thickness.[8]

o Condition the specimens at a specified temperature and humidity for a set period before
testing.

o Test Apparatus:

o Use a drop weight impact tester equipped with an instrumented striker (tup) containing a
load cell.[9]

o The apparatus should have a system for varying the drop height and/or the mass of the
impactor.

o A high-speed data acquisition system is required to record the force-time history of the
impact event.[9]

o Test Procedure:

[e]

Secure the specimen in the support fixture.

o

Set the desired drop height and impactor mass to achieve the target impact energy.

[¢]

Release the impactor to strike the center of the specimen.

Record the force-time data from the instrumented striker.

[e]

o Data Analysis:
o From the force-time data, derive the force-deflection and energy-time curves.

o Determine key parameters such as the peak force, energy to peak force, and total energy
absorbed.
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Data Presentation
Table 1: Effect of Fiber Orientation on Specific Energy
Absorption (SEA) of Carbon Fiber Reinforced Polymer
(CERP) Tubes

Specific Energy

Fiber Orientation (degrees) . Failure Mode
Absorption (SEA) (kJ/kg)

n 45 Brittle Fracture
[+/-15]n 75 Progressive Crushing
[+/-30]n 68 Mixed Mode

[+/-45]n 55 Shear Failure

[10]n 20 Catastrophic Failure

Note: Data is representative and compiled from various sources for illustrative purposes.

Table 2: Influence of Strain Rate on the Energy

Absorption of Aluminum Alloy Foams

Strain Rate (s™?) Yield Strength (MPa) Energy Absorbed (MJ/m3)
10-3 1.8 0.8
1 2.2 1.0
103 3.5 15

Note: Data is representative and compiled from various sources for illustrative purposes.

Table 3: Effect of Temperature on the Impact Energy
Absorption of a Polycarbonate Polymer
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Temperature (°C)

Impact Energy Absorbed . .
Failure Behavior

()
-20 5 Brittle
0 10 Brittle-Ductile Transition
23 (Room Temp) 25 Ductile
50 28 Highly Ductile

Note: Data is representative and compiled from various sources for illustrative purposes.

Mandatory Visualizations
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Start: Define Material and Application

What is the material type?

Polymer/Metal

What is the expected loading condition? Recommendation: Impact Test (Charpy/Izod)

Quasi-Static Compression

Impact/Crash Event

Recommendation: Quasi-Static Crush Test Recommendation: Drop Weight Impact Test

General Toughness

What data is required?

Detailed Force-Deflection Data

Y

Consider Instrumented Testing for detailed dataj

Click to download full resolution via product page

Caption: Decision tree for selecting an appropriate energy absorption test method.
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Start: Inconsistent Impact Test Results

Check dimensions
Step 1: Verify Specimen Preparation  Inspect notch geometry

Verify surface finish

Verify calibration
Step 2: Inspect Test Machine ~ Check for worn anvils/striker

Ensure proper alignment

Confirm test temperature

Step 3: Review Test Procedure  Check specimen centering Issue Found

Verify impact velocity

Issue Found

Consult Senior Researcher or Equipment Manufacturer Problem Identified & Resolved

Click to download full resolution via product page

Caption: Workflow for troubleshooting inconsistent impact test results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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